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Compound of Interest

Compound Name: LYN-1604 dihydrochloride

Cat. No.: B2356387

Audience: Researchers, scientists, and drug development professionals.
Introduction

LYN-1604 is a potent and specific small molecule agonist of UNC-51-like kinase 1 (ULK1), a
critical initiator of autophagy.[1][2] With an EC50 value of 18.94 nM, LYN-1604 activates the
ULK1 complex, leading to the induction of both autophagy and apoptosis, making it a valuable
tool for research in areas such as triple-negative breast cancer (TNBC).[1][3][4][5] Proper
preparation and storage of LYN-1604 dihydrochloride stock solutions are crucial for ensuring
experimental reproducibility and accuracy. This document provides a detailed protocol for
preparing a stock solution of LYN-1604 dihydrochloride in Dimethyl Sulfoxide (DMSO), along
with essential data on its physicochemical properties and stability.

Physicochemical Properties and Storage

LYN-1604 dihydrochloride is a white to off-white solid. Its key properties are summarized
below. Adherence to recommended storage conditions is vital to prevent degradation of the
compound.

Table 1: Physicochemical Data for LYN-1604 Dihydrochloride
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Property Value References

2-[Bis(2-
methylpropyl)amino]-1-[4-[2-
(2,4-dichlorophenyl)-2-(2-
naphthalenylmethoxy)ethyl]-1-

Chemical Name

piperazinyllethanone
dihydrochloride

Molecular Formula C33H43CI2N302 - 2HCI [2]
Molecular Weight 657.54 g/mol [11[2]
CAS Number 2310109-38-5 [1][2]
Solubility in DMSO > 25 mg/mL (approx. 38 mM) [6]
Purity >98% (HPLC)

Table 2: Storage and Stability

Storage ]
Form Shelf Life Notes
Temperature
Solid Powder -20°C > 2 years Store desiccated.
Aliquot to avoid
DMSO Stock Solution -20°C 1 month repeated freeze-thaw

cycles.[7]

Preferred for long-
term storage. Aliquot
DMSO Stock Solution -80°C 6 months to avoid repeated

freeze-thaw cycles.[7]

[8]

LYN-1604 Signaling Pathway

LYN-1604 acts as a direct agonist of ULK1. Activation of ULK1 initiates a signaling cascade
that promotes the formation of autophagosomes and can also lead to apoptosis through the
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cleavage of caspase-3.[3][4]

Downstream Pathways
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Caption: LYN-1604 activates ULK1, initiating autophagy and apoptosis.

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of LYN-1604
dihydrochloride in DMSO. Calculations can be adjusted for different desired concentrations.

Materials and Equipment

e LYN-1604 dihydrochloride (solid powder)

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Microcentrifuge tubes or amber glass vials

o Pipettes and sterile, filtered pipette tips

» Vortex mixer

e Sonicator (optional, but recommended)
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e Personal Protective Equipment (PPE): lab coat, safety glasses, gloves

Table 3: Molarity Calculations for LYN-1604 Dihydrochloride (MW = 657.54)

Desired

. Mass: 1 mg Mass: 5 mg Mass: 10 mg
Concentration
1 mM 1.521 mL 7.604 mL 15.208 mL
5mM 0.304 mL 1.521 mL 3.042 mL
10 mM 0.152 mL 0.760 mL 1.521 mL
20 mM 0.076 mL 0.380 mL 0.760 mL

Workflow for Stock Solution Preparation
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2. Weigh LYN-1604
(e.g., 10 mg)

3. Calculate DMSO Volume
(1.521 mL for 10 mM)

4. Add anhydrous DMSO

5. Dissolve Compound
(Vortex / Sonicate)

6. Aliquot into
single-use vials

7. Store at -20°C or -80°C
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Caption: Workflow for preparing LYN-1604 dihydrochloride stock solution.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b2356387?utm_src=pdf-body-img
https://www.benchchem.com/product/b2356387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2356387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Step-by-Step Procedure

o Preparation: Before opening, allow the vial of LYN-1604 dihydrochloride powder to
equilibrate to room temperature for at least 20 minutes to prevent condensation of moisture.

» Weighing: Carefully weigh the desired amount of powder (e.g., 10 mg) and transfer it to a
sterile microcentrifuge tube or amber vial.

e Solvent Addition: Based on the mass and desired concentration, calculate the required
volume of DMSO. For 10 mg of LYN-1604 dihydrochloride to make a 10 mM stock, add
1.521 mL of anhydrous DMSO.

o Note: Using fresh, newly opened DMSO is highly recommended, as absorbed moisture
can significantly reduce the solubility of the compound.[3][7][9]

 Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes.

» Aid Dissolution (if necessary): If the compound does not fully dissolve, sonicate the vial in a
water bath for 5-10 minutes.[3][6] Gentle warming to 37°C can also be used to aid
dissolution.[3] Visually inspect the solution to ensure there are no visible particles.

 Aliquoting: To avoid degradation from repeated freeze-thaw cycles, divide the stock solution
into smaller, single-use aliquots in sterile microcentrifuge tubes.[7]

o Storage: Clearly label all aliquots with the compound name, concentration, date, and store
them upright at -80°C for long-term stability (up to 6 months) or at -20°C for short-term use
(up to 1 month).[7][8]

Disclaimer: This protocol is intended for research use only by qualified personnel. Standard
laboratory safety procedures should be followed at all times. The stability and solubility data are
based on information provided by various suppliers and may vary based on the specific batch
and purity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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